N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-4,5-dimethyl-3-thiophenecarboxamide
Overview
Description
N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-4,5-dimethyl-3-thiophenecarboxamide, also known as DT-010, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. DT-010 is a member of the isoindoline family of compounds and is a derivative of thiosemicarbazide.
Mechanism of Action
The mechanism of action of N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-4,5-dimethyl-3-thiophenecarboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are important for cancer cell growth and survival. N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-4,5-dimethyl-3-thiophenecarboxamide may also interfere with the signaling pathways that are involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-4,5-dimethyl-3-thiophenecarboxamide has been shown to have a number of biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes, such as topoisomerase II and carbonic anhydrase IX, which are important for cancer cell growth and survival. N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-4,5-dimethyl-3-thiophenecarboxamide has also been shown to induce the expression of certain genes that are involved in cell death.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-4,5-dimethyl-3-thiophenecarboxamide in lab experiments is that it has been shown to have potent anti-cancer activity. This means that it could be a promising candidate for the development of new cancer therapies. However, one limitation of using N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-4,5-dimethyl-3-thiophenecarboxamide is that its mechanism of action is not fully understood, which could make it difficult to optimize its therapeutic potential.
Future Directions
There are a number of future directions for research on N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-4,5-dimethyl-3-thiophenecarboxamide. One area of focus could be on understanding the mechanism of action of N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-4,5-dimethyl-3-thiophenecarboxamide in more detail, which could help to optimize its therapeutic potential. Another area of focus could be on developing new formulations of N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-4,5-dimethyl-3-thiophenecarboxamide that could improve its bioavailability and reduce any potential side effects. Additionally, further studies could be conducted to explore the potential of N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-4,5-dimethyl-3-thiophenecarboxamide for the treatment of other diseases, such as neurological disorders.
Scientific Research Applications
N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-4,5-dimethyl-3-thiophenecarboxamide has been studied for its potential therapeutic applications, particularly in the field of cancer treatment. Research has shown that N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-4,5-dimethyl-3-thiophenecarboxamide has anti-proliferative effects on cancer cells, which means that it can inhibit the growth and spread of cancer cells. N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-4,5-dimethyl-3-thiophenecarboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
N-(1,3-dioxo-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)-4,5-dimethylthiophene-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3S/c1-8-9(2)21-7-12(8)13(18)16-17-14(19)10-5-3-4-6-11(10)15(17)20/h7,10-11H,3-6H2,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJEANPRXYASADQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1C(=O)NN2C(=O)C3CCCCC3C2=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-dioxooctahydro-2H-isoindol-2-yl)-4,5-dimethylthiophene-3-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.